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Compound of Interest

Compound Name: IPPD-Q

Cat. No.: B11930485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the laboratory-scale

synthesis of N-isopropyl-N'-phenyl-p-phenylenediamine-quinone (IPPD-Q). This compound, a

quinone derivative of the widely used antioxidant IPPD, is of growing interest in toxicological

and environmental research. These guidelines cover the synthetic route, purification,

characterization, and relevant biological signaling pathways.

Chemical Properties and Data
IPPD-Q is a p-phenylenediamine quinone (PPD-Q). Key chemical and physical properties are

summarized below.
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Property Value Reference

Formal Name

2-[(1-methylethyl)amino]-5-

(phenylamino)-2,5-

cyclohexadiene-1,4-dione

Synonyms

N-Isopropyl-N'-phenyl-p-

phenylenediamine-quinone,

IPPDQ

[1]

Molecular Formula C₁₅H₁₆N₂O₂ [1]

Molecular Weight 256.31 g/mol [1]

CAS Number 68054-73-9 [1]

Appearance Solid

Purity (Commercial) >98% [1]

Synthesis of IPPD-Q
The synthesis of IPPD-Q is a two-step process that involves the initial formation of a mono-

substituted intermediate, 2-anilino-1,4-benzoquinone, followed by a Michael addition reaction

with isopropylamine.

Synthesis Workflow
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Step 1: Synthesis of 2-anilino-1,4-benzoquinone

Step 2: Synthesis of IPPD-Q

Purification and Characterization

p-Benzoquinone

Michael Addition

Aniline

2-anilino-1,4-benzoquinone

Michael Addition & Oxidation

Isopropylamine

IPPD-Q

Column Chromatography

NMR, LC-HRMS
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IPPD-Q (Oxidative Stress)

MAPKKK (e.g., ASK1)

activates

MAPKK (e.g., MKK3/6)

phosphorylates

p38 MAPK

phosphorylates

Transcription Factors (e.g., ATF2)

activates

Cellular Response (Inflammation, Apoptosis, etc.)

leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of IPPD-Q for Research Applications: A
Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11930485#how-to-synthesize-ippd-q-for-research-
purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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